Cas no 38198-44-6 (Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI))

• Product Name: Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI)
• CAS No: 38198-44-6
• MF: C₂₁H₃₅ClN₂O₃
• MW: 398.967205286026
• CID: 314848
• PubChem ID: 217161
• Update Time: 2025-04-19

Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-butoxyphenyl)-, 2-(diethylamino)cyclohexyl ester, monohydrochloride, trans-(9CI)
• Carbanilic acid, p-butoxy-, 2-(diethylamino)cyclohexyl ester, hydrochloride, (E)-
• 38198-44-6
• p-Butoxycarbanilic acid trans-2-(diethylamino)cyclohexyl ester hydrochloride
• DTXSID10959136
• (E)-2-(Diethylamino)cyclohexyl p-butoxycarbanilate hydrochloride
• 2-(Diethylamino)cyclohexyl (4-butoxyphenyl)carbamate--hydrogen chloride (1/1)

• Inchi： 1S/C21H34N2O3.ClH/c1-4-7-16-25-18-14-12-17(13-15-18)22-21(24)26-20-11-9-8-10-19(20)23(5-2)6-3;/h12-15,19-20H,4-11,16H2,1-3H3,(H,22,24);1H/t19-,20-;/m1./s1
• InChI Key： LTTCRSCMGGGPAQ-GZJHNZOKSA-N
• SMILES： Cl.O(C(NC1C=CC(=CC=1)OCCCC)=O)[C@@H]1CCCC[C@H]1N(CC)CC

Computed Properties

• Exact Mass: 398.23385
• Monoisotopic Mass: 398.233621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8

Experimental Properties

• Boiling Point: 449°Cat760mmHg
• Flash Point: 225.3°C
• PSA: 50.8